1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane

• Molecular Formula: C20H30N2O
• Molecular Weight: 314.5 g/mol
• IUPAC Name: azepan-1-yl-[1-[(2-methylphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C20H30N2O/c1-17-9-4-5-10-18(17)15-21-12-8-11-19(16-21)20(23)22-13-6-2-3-7-14-22/h4-5,9-10,19H,2-3,6-8,11-16H2,1H3
• InChI Key: XSZADWPKCACZTJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2CCCC(C2)C(=O)N3CCCCCC3

Description

1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane, also known as JNJ-7925476, is a small molecule antagonist of the orexin-1 receptor. Orexin-1 receptor is a G-protein-coupled receptor that is primarily expressed in the hypothalamus and plays a crucial role in regulating sleep-wake cycles, food intake, and energy homeostasis. JNJ-7925476 has been studied extensively for its potential therapeutic effects in various neurological disorders, including insomnia, narcolepsy, and drug addiction.

Mechanism of Action

1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane is a selective antagonist of the orexin-1 receptor, which plays a crucial role in regulating sleep-wake cycles, food intake, and energy homeostasis. By blocking the activation of the orexin-1 receptor, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane reduces the activity of the orexin system, leading to improved sleep quality and reduced food intake.
Biochemical and physiological effects:
1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has been shown to improve sleep quality and increase sleep duration in animal models of insomnia. Additionally, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has been shown to reduce food intake and body weight in animal models of obesity. These effects are thought to be mediated by the blockade of the orexin-1 receptor, which plays a crucial role in regulating sleep-wake cycles and energy homeostasis.

Advantages and Limitations for Lab Experiments

1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has several advantages for lab experiments. It is a highly selective antagonist of the orexin-1 receptor, which reduces the potential for off-target effects. Additionally, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has been extensively studied in preclinical models, providing a wealth of data on its pharmacological properties and potential therapeutic effects.
One limitation of 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane is its relatively short half-life, which may limit its effectiveness in some applications. Additionally, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has not yet been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has several potential future directions for research. One area of interest is the potential therapeutic effects of 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane in neurological disorders such as insomnia, narcolepsy, and drug addiction. Additionally, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane may have potential applications in the treatment of obesity and other metabolic disorders. Further research is needed to fully understand the potential therapeutic effects of 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane and its underlying mechanisms of action.

Synthesis Methods

The synthesis of 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane involves a multi-step process, starting from commercially available starting materials. The first step involves the reaction of 2-methylbenzylamine with 3-chloropropanoyl chloride to form N-(2-methylphenethyl)-3-chloropropanamide. This intermediate is then reacted with piperidine to form N-(2-methylphenethyl)-3-piperidinopropanamide. Finally, the product is subjected to reductive amination with 1-azepanecarboxylic acid to form 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane.

Scientific Research Applications

1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has been extensively studied for its potential therapeutic effects in various neurological disorders. In preclinical studies, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has been shown to improve sleep quality and increase sleep duration in animal models of insomnia. Additionally, 1-{[1-(2-Methylbenzyl)-3-piperidinyl]carbonyl}azepane has been shown to reduce drug-seeking behavior in animal models of drug addiction, suggesting its potential as a treatment for substance abuse disorders.